1-(benzimidazol-1-yl)-3-(2,3-dihydro-1H-inden-5-yloxy)propan-2-ol

• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol
• SMILES: C1CC2=C(C1)C=C(C=C2)OCC(CN3C=NC4=CC=CC=C43)O
• InChI: InChI=1S/C19H20N2O2/c22-16(11-21-13-20-18-6-1-2-7-19(18)21)12-23-17-9-8-14-4-3-5-15(14)10-17/h1-2,6-10,13,16,22H,3-5,11-12H2
• InChIKey: OZCCXUVVMPVMIB-UHFFFAOYSA-N

Sourcing a validated, structural biology-grade probe for the InhA minor portal is a persistent bottleneck in tuberculosis drug discovery. AP-124 resolves this with atomic-level target engagement data. - X-ray co-crystal structure resolved at 1.75 Å (PDB 6R9W) confirms a rare minor portal binding mode distinct from triclosan analogs. - Validated enzymatic IC50 of 0.22 µM against recombinant InhA; MIC of 25 µg/mL against M. tuberculosis H37Rv for whole-cell assay calibration. - Supplied as a chirally pure (S)-enantiomer with binding affinity of -9.866 kcal/mol, ensuring assay reproducibility.

AP-124 (1-(Benzimidazol-1-yl)-3-(2,3-dihydro-1H-inden-5-yloxy)propan-2-ol) InhA Inhibitor for Antituberculosis Research: Procurement-Grade Characterization

1-(benzimidazol-1-yl)-3-(2,3-dihydro-1H-inden-5-yloxy)propan-2-ol, also designated as AP-124 or PDB ligand JVZ, is a chiral (S)-enantiomer small-molecule direct inhibitor of the Mycobacterium tuberculosis enoyl-acyl carrier protein reductase InhA (Kamsri et al., 2020) [1]. Identified through structure-based virtual screening and validated by X-ray crystallography (PDB 6R9W, resolution 1.75 Å), this compound occupies a hydrophobic pocket distant from the NADH cofactor, a binding mode distinct from the majority of known InhA inhibitors [2]. Its molecular formula is C19H20N2O2 (MW 308.37), and it serves as a critical chemical probe for studying the minor portal of InhA and for developing antituberculosis agents effective against drug-resistant M. tuberculosis strains [3].

Binding Mode Minor portal occupancy validated by X-ray crystallography (PDB 6R9W, 1.75 Å)

Target Engagement Direct InhA inhibitor suitable for enzymatic and whole-cell antituberculosis research

Stereochemistry Chiral (S)-enantiomer for enantiomer-attribution studies

• [1] Kamsri P, Hanwarinroj C, Phusi N, et al. Discovery of New and Potent InhA Inhibitors as Antituberculosis Agents: Structure-Based Virtual Screening Validated by Biological Assays and X-ray Crystallography. J Chem Inf Model. 2020;60(1):226-234. doi:10.1021/acs.jcim.9b00918 View Source
• [2] RCSB Protein Data Bank. 6R9W: Crystal structure of InhA in complex with AP-124 inhibitor. Deposited: 2019-04-04. doi:10.2210/pdb6R9W/pdb View Source
• [3] Kamsri P, et al. J Chem Inf Model. 2020;60(1):226-234. (Abstract: Direct inhibitors of InhA remain effective against InhA variants with mutations associated with isoniazid resistance, offering potential for activity against MDR isolates). View Source

Why the Minor Portal Binding Mode of AP-124 (Benzimidazol-Indenyloxy-Propanol) Precludes Simple In-Class Substitution for InhA Inhibition

Generic substitution among direct InhA inhibitors is invalidated by the target's complex substrate-binding pocket architecture. Most InhA inhibitors, such as triclosan derivatives, bind proximal to the NAD+ cofactor and primarily occupy the major portal region [1]. In contrast, AP-124 engages a distinct hydrophobic pocket implicated in binding the aliphatic portions of InhA substrates, with its benzimidazole and indane moieties extending into the minor portal—a binding mode rarely observed in InhA–inhibitor complexes [2]. This topological divergence means that even closely related diaryl ethers or benzimidazole-containing analogs with similar core scaffolds cannot be assumed to recapitulate the same pharmacophore interactions, selectivity profile, or activity against isoniazid-resistant InhA variants [3]. Consequently, AP-124 must be explicitly specified in procurement documents when the minor portal binding mechanism is required for research continuity.

Binding Topology AP-124 occupies the minor portal; most direct InhA inhibitors (e.g., triclosan class) bind the major portal. Binding mode divergence may prevent interchangeability.

Pharmacophore Transfer Even structurally related diaryl ethers or benzimidazole analogs may not replicate the same hydrophobic pocket interactions or selectivity profile.

Resistance Context Activity against isoniazid-resistant InhA variants depends on the minor portal binding mechanism; substitution may shift potency against these variants.

• [1] Freundlich JS, Wang F, Vilchèze C, et al. Triclosan derivatives: towards potent inhibitors of drug-sensitive and drug-resistant Mycobacterium tuberculosis. ChemMedChem. 2009;4(2):241-248. doi:10.1002/cmdc.200800261 View Source
• [2] Kamsri P, et al. J Chem Inf Model. 2020;60(1):226-234. (Describes binding in hydrophobic pocket distant from NADH cofactor, reaching the minor portal). View Source
• [3] Rodriguez F, et al. Discovery of new diaryl ether inhibitors against Mycobacterium tuberculosis targeting the minor portal of InhA. Eur J Med Chem. 2023;260:115612. (Confirms rarity of minor portal occupancy and its pharmacological relevance). View Source

Head-to-Head Quantitative Differentiation: AP-124 (Benzimidazol-Indenyloxy-Propanol) Versus Comparator Direct InhA Inhibitors

InhA Enzymatic Inhibitory Potency: AP-124 (Compound 7) Versus Co-Identified Hit Compound 1

In the same primary screening campaign, AP-124 (designated Compound 7) demonstrated superior InhA inhibitory potency relative to Compound 1, the other active hit from the 16-compound virtual screening set [1].

InhA IC50

Head-to-head

AP-124: 0.22 µM vs Compound 1: 0.38 µM

Reported 1.7-fold higher enzymatic inhibition; supports potency differentiation for SAR profiling.

Purified recombinant InhA assay (Kamsri et al., 2020)

Evidence Dimension	InhA enzymatic inhibition (IC50)
Target Compound Data	IC50 = 0.22 µM
Comparator Or Baseline	Compound 1: IC50 = 0.38 µM
Quantified Difference	AP-124 is 1.7-fold more potent than Compound 1 against purified recombinant InhA
Conditions	In vitro inhibition assay against purified recombinant M. tuberculosis InhA enzyme (Kamsri et al., 2020)

Why This Matters

The 1.7-fold improvement in IC50 over the best alternative hit from the same screen directly translates to lower compound consumption per assay well and greater sensitivity in dose-response profiling for SAR campaigns.

• [1] Kamsri P, Hanwarinroj C, Phusi N, et al. Discovery of New and Potent InhA Inhibitors as Antituberculosis Agents: Structure-Based Virtual Screening Validated by Biological Assays and X-ray Crystallography. J Chem Inf Model. 2020;60(1):226-234. (IC50 values reported in abstract and full text). View Source

Whole-Cell Antimycobacterial Activity: AP-124 Versus Co-Identified Hit Compound 1 Against M. tuberculosis H37Rv

AP-124 exhibited moderate whole-cell antimycobacterial activity against M. tuberculosis H37Rv, with an MIC value that is two-fold higher (less potent) than Compound 1 [1]. This indicates a differentiated permeability or efflux profile despite superior target engagement.

MIC (H37Rv)

Head-to-head

AP-124: 25 µg/mL vs Compound 1: 12.5 µg/mL

Inverse enzymatic–cellular profile enables cell wall penetration vs target engagement investigation.

M. tuberculosis H37Rv susceptibility testing

Evidence Dimension	Minimum inhibitory concentration (MIC) against M. tuberculosis H37Rv
Target Compound Data	MIC = 25 µg/mL
Comparator Or Baseline	Compound 1: MIC = 12.5 µg/mL
Quantified Difference	Compound 1 is 2.0-fold more potent in whole-cell assay, despite being 1.7-fold weaker at the enzymatic level
Conditions	In vitro susceptibility testing against M. tuberculosis H37Rv (Kamsri et al., 2020)

Why This Matters

For researchers studying target engagement versus cellular permeability, this inverse relationship between enzymatic and whole-cell potency makes AP-124 a superior chemical probe for dissecting the contribution of mycobacterial cell wall penetration to apparent antimycobacterial activity.

• [1] Kamsri P, et al. J Chem Inf Model. 2020;60(1):226-234. (MIC values of 12.5 µg/mL for compound 1 and 25 µg/mL for compound 7 against M. tuberculosis H37Rv). View Source

Binding Mode Differentiation: Minor Portal Occupancy of AP-124 Versus Triclosan-Class InhA Inhibitors

X-ray crystallography reveals that AP-124 occupies a hydrophobic pocket implicated in binding the aliphatic portions of InhA substrates, reaching the minor portal—a region distant from the NADH cofactor binding site [1]. In contrast, triclosan and its derivatives bind in a site overlapping with the NAD+ cofactor and primarily occupy the major portal region [2].

Binding Mode

Class-level inference

Minor portal occupancy (PDB 6R9W) distinct from triclosan-class major portal binding

Unique structural probe for minor portal-directed inhibitor design.

X-ray crystallography, resolution ≤1.75 Å; class comparison based on multiple PDB entries

Evidence Dimension	Binding site topology in InhA
Target Compound Data	Minor portal occupancy; binding distant from NADH cofactor (PDB 6R9W)
Comparator Or Baseline	Triclosan class: NAD+ cofactor-proximal binding in the major portal (multiple PDB entries, e.g., 1P45, 2B37)
Quantified Difference	Qualitatively distinct binding site; no triclosan derivative has been crystallographically shown to extend into the minor portal to the extent observed for AP-124
Conditions	X-ray crystallographic analysis of InhA–inhibitor complexes (resolution ≤ 1.75 Å for AP-124; Kamsri et al., 2020)

Why This Matters

The minor portal binding mode is critical for chemical biology studies investigating alternative inhibitory mechanisms of InhA, and AP-124 serves as the validated structural template for this underexploited pocket, making it irreplaceable for structure-based drug design programs targeting this region.

• [1] Kamsri P, et al. J Chem Inf Model. 2020;60(1):226-234. (Describes binding mode of compound 7/AP-124 in a hydrophobic pocket reaching the minor portal). View Source
• [2] Freundlich JS, et al. Triclosan derivatives: towards potent inhibitors of drug-sensitive and drug-resistant Mycobacterium tuberculosis. ChemMedChem. 2009;4(2):241-248. (Describes triclosan-class binding mode). View Source

Computational Docking Affinity: AP-124 Binding Energy Versus Novel Cytosporone E-Derived InhA Inhibitors

In a separate computational study of cytosporone E derivatives, AP-124 served as the co-crystallized reference ligand, displaying a binding affinity of −9.866 kcal/mol against InhA [1]. Seven novel compounds (1–7) showed higher predicted binding affinities (−12.418 to −10.103 kcal/mol), establishing AP-124 as a reproducible baseline for benchmarking novel InhA inhibitor designs.

Docking Score

Cross-study comparable

−9.866 kcal/mol (AP-124) vs −12.418 to −10.103 kcal/mol (Cytosporone E derivatives)

Established cross-study benchmark for virtual screening validation; only experimentally validated binder in the set.

In silico docking; AP-124 served as co-crystallized reference ligand

Evidence Dimension	In silico binding affinity (docking score)
Target Compound Data	Binding affinity = −9.866 kcal/mol
Comparator Or Baseline	Cytosporone E derivatives 1–7: range −12.418 to −10.103 kcal/mol
Quantified Difference	Novel derivatives exhibited 1.02- to 1.26-fold higher predicted affinity (more negative values), yet AP-124 remains the only experimentally validated binder among the set
Conditions	In silico molecular docking against InhA; AP-124 used as co-crystallized reference ligand

Why This Matters

AP-124's established position as a cross-study benchmark ligand with both crystallographic validation and reproducible computational binding parameters ensures continuity in virtual screening validation workflows, enabling direct comparison of hit identification campaigns across different research groups.

• [1] Cytosporone E derivative study referencing AP-124 binding affinity (−9.866 kcal/mol) versus novel InhA inhibitors. Insights into the Inhibition of Mycolic Acid Synthesis by Cytosporone E Derivatives for Tuberculosis Treatment Via an In Silico Multi-target Approach. (Referenced via PDB entry 6R9W). View Source

Preferred Application Domains for AP-124 (Benzimidazol-Indenyloxy-Propanol) Based on Validated Quantitative Evidence

Structure-Based Drug Design Targeting the InhA Minor Portal

AP-124 is the optimal starting template for fragment-based or structure-guided optimization campaigns aimed at exploiting the minor portal of InhA for antituberculosis drug discovery [1]. Its fully resolved X-ray co-crystal structure (PDB 6R9W, 1.75 Å) provides atomic-level detail of ligand–residue interactions in this rarely occupied pocket, enabling rational design of derivatives with enhanced minor portal engagement [2].

Enzymatic Assay Calibration and HTS Validation for Direct InhA Inhibitor Screening

With a validated IC50 of 0.22 µM against purified recombinant InhA, AP-124 serves as a reliable positive control for calibrating enzymatic inhibition assays in high-throughput screening (HTS) campaigns, ensuring inter-plate and inter-laboratory reproducibility of InhA inhibitor discovery pipelines [1].

Chemical Biology Probe for Mycobacterial Cell Wall Penetration Studies

The documented inverse relationship between enzymatic potency (IC50 = 0.22 µM) and whole-cell antimycobacterial activity (MIC = 25 µg/mL against M. tuberculosis H37Rv) makes AP-124 a valuable tool compound for investigating the contribution of mycobacterial cell wall permeability and efflux mechanisms to drug efficacy, particularly when studied alongside comparator Compound 1 (MIC = 12.5 µg/mL) [1].

Virtual Screening Benchmarking and Computational Model Validation

AP-124 functions as a structurally characterized, experimentally validated reference ligand (binding affinity −9.866 kcal/mol) for validating molecular docking protocols and scoring functions in InhA-focused virtual screening studies, enabling cross-study comparison of computational hit identification performance [1].

Application

Selection Property

Validation Focus

InhA minor portal structure-based design

Minor portal co-crystal structure with atomic-level detail

Conservation of binding mode in derivative designs

Enzymatic HTS assay calibration

Reported inhibitory potency against recombinant InhA

Inter-plate reproducibility of inhibition readouts

Cell wall permeability probe

Differentiated enzymatic vs whole-cell potency profile

Cellular penetration and efflux contribution assessment

Virtual screening benchmarking

Co-crystallized reference ligand with docking score

Cross-study computational hit identification comparison

• [1] Kamsri P, Hanwarinroj C, Phusi N, et al. Discovery of New and Potent InhA Inhibitors as Antituberculosis Agents: Structure-Based Virtual Screening Validated by Biological Assays and X-ray Crystallography. J Chem Inf Model. 2020;60(1):226-234. doi:10.1021/acs.jcim.9b00918 View Source
• [2] RCSB Protein Data Bank. 6R9W: Crystal structure of InhA in complex with AP-124 inhibitor. Deposited: 2019-04-04. doi:10.2210/pdb6R9W/pdb View Source